Cas no 1696216-63-3 (6-methyl-2-phenyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine)

• Product Name: 6-methyl-2-phenyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
• CAS No: 1696216-63-3
• MF: C₁₂H₁₄N₄
• MW: 214.266361713409
• CID: 6377697
• PubChem ID: 136709499
• Update Time: 2025-05-21

6-methyl-2-phenyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-phenyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
• 1696216-63-3
• 6-methyl-2-phenyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine
• EN300-1118225

• Inchi： 1S/C12H14N4/c1-9-7-13-12-14-11(15-16(12)8-9)10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,13,14,15)
• InChI Key： USTHYVCBALVXOF-UHFFFAOYSA-N
• SMILES： N12C(=NC(C3C=CC=CC=3)=N1)NCC(C)C2

Computed Properties

• Exact Mass: 214.121846464g/mol
• Monoisotopic Mass: 214.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 6-methyl-2-phenyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine

Recent Advances in the Study of 6-methyl-2-phenyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine (CAS: 1696216-63-3)

The compound 6-methyl-2-phenyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine (CAS: 1696216-63-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique triazolopyrimidine scaffold, exhibits promising biological activities, making it a subject of extensive investigation for potential therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and mechanistic insights into its interactions with biological targets.

One of the key areas of research involves the synthesis and derivatization of 6-methyl-2-phenyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized method employs a one-pot multicomponent reaction, significantly reducing the number of steps and increasing overall efficiency. This advancement is critical for facilitating further preclinical and clinical studies.

In addition to synthetic improvements, researchers have explored the compound's mechanism of action. Preliminary findings suggest that 6-methyl-2-phenyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine acts as a potent inhibitor of specific kinase enzymes involved in inflammatory pathways. In vitro assays revealed nanomolar-level inhibition of key kinases, such as JAK3 and SYK, which are implicated in autoimmune diseases. These results were further validated in murine models of rheumatoid arthritis, where the compound demonstrated significant reduction in inflammation and joint damage, highlighting its potential as a therapeutic agent.

Another notable study investigated the compound's pharmacokinetic profile and safety. A recent preclinical trial reported favorable oral bioavailability and a half-life suitable for once-daily dosing. Toxicological assessments indicated a wide therapeutic window, with no significant adverse effects observed at efficacious doses. These findings support the compound's progression into early-phase clinical trials, pending regulatory approval.

Beyond its therapeutic potential, 6-methyl-2-phenyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine has also been explored as a chemical probe for studying kinase signaling networks. Its selective inhibition profile makes it a valuable tool for elucidating the roles of specific kinases in disease pathogenesis. Researchers have utilized this compound to map kinase-dependent signaling cascades in cancer cells, providing insights into potential drug targets and resistance mechanisms.

In conclusion, recent advancements in the study of 6-methyl-2-phenyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine (CAS: 1696216-63-3) underscore its dual role as a promising therapeutic candidate and a valuable research tool. Continued efforts in structural optimization, mechanistic studies, and clinical translation are expected to further unlock its potential in addressing unmet medical needs, particularly in inflammatory and oncological diseases.